1-[3-(1H-imidazol-2-yl)benzoyl]-3-[1-(2-methoxyethyl)-1H-imidazol-2-yl]piperidine

• IUPAC Name: [3-(1H-imidazol-2-yl)phenyl]-[3-[1-(2-methoxyethyl)imidazol-2-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C21H25N5O2/c1-28-13-12-25-11-9-24-20(25)18-6-3-10-26(15-18)21(27)17-5-2-4-16(14-17)19-22-7-8-23-19/h2,4-5,7-9,11,14,18H,3,6,10,12-13,15H2,1H3,(H,22,23)
• InChI Key: YTKMRJJYSDJNHZ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=CN=C1C2CCCN(C2)C(=O)C3=CC=CC(=C3)C4=NC=CN4
• Molecular Formula: C21H25N5O2
• Molecular Weight: 379.5 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc.

Molecular Structure Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of imidazole compounds can vary widely depending on the specific compound and its intended use. For example, some imidazole compounds are used for their antifungal properties, while others may be used for their antiviral or antibacterial properties.

Future Directions

The future directions of imidazole research are likely to continue to focus on the development of new drugs that overcome the problems of antimicrobial resistance (AMR) in drug therapy. There are lots of heterocyclic compounds that are in clinical use to treat infectious diseases. So, there is a great importance of heterocyclic ring containing drugs.